Cas no 670270-61-8 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-ethylpiperazin-1-yl)propanamide)

• Product Name: N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-ethylpiperazin-1-yl)propanamide
• CAS No: 670270-61-8
• MF: C₁₉H₂₈N₄OS
• MW: 360.516822814941
• CID: 5771194
• PubChem ID: 1277355
• Update Time: 2025-06-08

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-ethylpiperazin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• AKOS000811922
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-3-(4-ethylpiperazin-1-yl)propanamide
• IFLab1_005650
• MFCD04442805
• F1441-0036
• 670270-61-8
• HMS1428A18
• IDI1_011053
• N-{3-CYANO-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHEN-2-YL}-3-(4-ETHYLPIPERAZIN-1-YL)PROPANAMIDE
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-3-(4-ethyl-1-piperazinyl)propanamide
• 1-Piperazinepropanamide, N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-4-ethyl-
• N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-ethylpiperazin-1-yl)propanamide

• Inchi： 1S/C19H28N4OS/c1-2-22-10-12-23(13-11-22)9-8-18(24)21-19-16(14-20)15-6-4-3-5-7-17(15)25-19/h2-13H2,1H3,(H,21,24)
• InChI Key： ZCSOYUYDEXNKRD-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CCCCC2)NC(CCN1CCN(CC)CC1)=O

Computed Properties

• Exact Mass: 360.19838270g/mol
• Monoisotopic Mass: 360.19838270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.6Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 588.4±50.0 °C(Predicted)
• pka: 13.42±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-ethylpiperazin-1-yl)propanamide

Recent Advances in the Study of N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-ethylpiperazin-1-yl)propanamide (CAS: 670270-61-8)

The compound N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-ethylpiperazin-1-yl)propanamide, with the CAS number 670270-61-8, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cycloheptabthiophen-2-yl scaffold and ethylpiperazine moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of research has been the investigation of this compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary data suggest that 670270-61-8 exhibits selective inhibition against a subset of kinases, with a notable affinity for those involved in cell proliferation and survival pathways. Structural analyses have revealed that the compound's cycloheptabthiophen-2-yl group facilitates binding to the ATP-binding site of target kinases, while the ethylpiperazine moiety enhances solubility and bioavailability.

In addition to its kinase inhibitory activity, recent studies have explored the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs represent a major class of drug targets, and the ability of 670270-61-8 to interact with specific GPCR subtypes has opened new avenues for therapeutic intervention. For instance, in vitro assays have demonstrated its efficacy in antagonizing certain GPCRs associated with neurological disorders, suggesting potential applications in the treatment of conditions such as schizophrenia and Parkinson's disease.

Pharmacokinetic studies have also been a focal point of recent research. The compound's metabolic stability, distribution, and excretion profiles have been evaluated in animal models to assess its suitability for clinical development. Results indicate that 670270-61-8 exhibits favorable oral bioavailability and a half-life conducive to once-daily dosing. However, challenges remain in optimizing its tissue penetration and minimizing off-target effects, which are currently being addressed through structural modifications and formulation strategies.

Another promising direction involves the use of 670270-61-8 in combination therapies. Synergistic effects have been observed when the compound is co-administered with established chemotherapeutic agents, enhancing their efficacy while reducing adverse effects. This approach is particularly relevant in oncology, where resistance to single-agent therapies is a major clinical hurdle. Ongoing studies are investigating the molecular mechanisms underlying these synergistic interactions, with the aim of identifying optimal combination regimens.

Despite these advancements, several questions remain unanswered. For example, the long-term safety profile of 670270-61-8 in humans has yet to be fully characterized, and further preclinical studies are needed to validate its therapeutic potential. Additionally, the compound's synthesis and scalability present technical challenges that must be overcome to facilitate large-scale production. Addressing these issues will be critical for advancing the compound into clinical trials and ultimately realizing its therapeutic promise.

In conclusion, N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-3-(4-ethylpiperazin-1-yl)propanamide (670270-61-8) represents a promising candidate for drug development, with demonstrated activity against kinases and GPCRs. Recent research has shed light on its mechanism of action, pharmacokinetics, and potential therapeutic applications, paving the way for future investigations. As the field continues to evolve, this compound is poised to play a significant role in the development of novel treatments for a range of diseases.